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Compound of Interest

Compound Name: Ethyl caprate

Cat. No.: B1671640 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of Ethyl caprate in a laboratory setting. The following information is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this chemical.

Chemical and Physical Properties
Ethyl caprate is a colorless liquid with a fruity odor.[1] Its key physical and chemical properties

are summarized below for quick reference.
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Property Value

Synonyms Ethyl decanoate, Decanoic acid, ethyl ester

CAS Number 110-38-3

Molecular Formula C12H24O2

Melting Point -20°C[1][2]

Boiling Point 243-245°C[1][2]

Flash Point 93°C - 102°C (closed cup)[1][2]

Relative Density 0.862 - 0.868 g/cm³ at 25°C[1][2]

Solubility
Insoluble in water; soluble in alcohol and most

fixed oils.[1][2]

Vapor Density 6.92 (Air = 1.0)[1][2]

Hazard Identification and Personal Protective Equipment
(PPE)
Ethyl caprate is classified as a skin and eye irritant.[3] Prolonged exposure may lead to

respiratory irritation and dermatitis.[3] Adherence to proper PPE protocols is mandatory to

minimize exposure risks.
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Operation
Required Personal Protective Equipment
(PPE)

Routine Handling & Transfer

- Nitrile gloves- Safety glasses with side shields

(conforming to EN 166 or NIOSH standards)[1]-

Laboratory coat

Weighing & Aliquoting

- Nitrile gloves- Safety goggles or face shield[4]

[5]- Laboratory coat- Work in a well-ventilated

area or chemical fume hood.

Spill Cleanup

- Chemical-resistant gloves (Nitrile)- Safety

goggles or face shield- Impervious clothing or

chemical-resistant suit[4]- Respiratory protection

may be required depending on the spill size and

ventilation.[4]

Firefighting

- Self-contained breathing apparatus (SCBA)[4]

[6]- Flame retardant coat and full protective

gear[6]

Operational and Disposal Plans
The following procedural guidance outlines the lifecycle of Ethyl caprate within a laboratory

setting, from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage Location: Store in a cool, dry, and well-ventilated place away from heat, open

flames, and ignition sources.[4][7]

Container Integrity: Keep the container tightly closed when not in use. Containers that have

been opened must be carefully resealed and kept upright to prevent leakage.[1]

Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and

strong bases.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.aurochemicals.com/wp-content/uploads/2019/05/ETHYL-DECANOATE-ETHYL-CAPRATE-Natural-SDS-1.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1692967749_ETHYLCAPROATE-CASNO-123-66-0-MSDS.pdf
https://www.johndwalsh.com/wp-content/uploads/2016/09/ETHYL-CAPROATE-SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1692967749_ETHYLCAPROATE-CASNO-123-66-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1692967749_ETHYLCAPROATE-CASNO-123-66-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1692967749_ETHYLCAPROATE-CASNO-123-66-0-MSDS.pdf
https://www.vigon.com/product/ethyl-caproate-natural-ethyl-hexanoate-natural/?doc=MSDS/500135_vigon_sds_us_english.pdf&namee=EthylCaproateNaturalEthylHexanoateNaturalSDS
https://www.vigon.com/product/ethyl-caproate-natural-ethyl-hexanoate-natural/?doc=MSDS/500135_vigon_sds_us_english.pdf&namee=EthylCaproateNaturalEthylHexanoateNaturalSDS
https://www.benchchem.com/product/b1671640?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_1692967749_ETHYLCAPROATE-CASNO-123-66-0-MSDS.pdf
https://www.vigon.com/product/ethyl-caprate-natural/?doc=MSDS/504655_vigon_sds_us_english.pdf&namee=EthylCaprateNaturalSDS
https://www.aurochemicals.com/wp-content/uploads/2019/05/ETHYL-DECANOATE-ETHYL-CAPRATE-Natural-SDS-1.pdf
https://www.chemicalbull.com/images/product/MSDS-1758784024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Use
Ventilation: Handle Ethyl caprate in a well-ventilated area. For procedures that may

generate aerosols or vapors, use a chemical fume hood.

Hygiene Practices: Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or

mist.[4] Wash hands thoroughly after handling, before breaks, and at the end of the workday.

[1][4]

Electrostatic Discharge: Take precautionary measures against static discharges. All

equipment used when handling the product must be grounded.[7]

Clothing: Remove any contaminated clothing and wash it before reuse.[1]

Emergency Procedures
In the event of exposure or a spill, follow these immediate steps. Always show the Safety Data

Sheet (SDS) to attending medical personnel.[1][2]
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Emergency Type Immediate Action Plan

Skin Contact

1. Immediately remove contaminated clothing.

[1]2. Wash the affected area with soap and

plenty of water.[2]3. Consult a physician if

irritation persists.[1][2]

Eye Contact

1. Rinse thoroughly with plenty of water for at

least 15 minutes, holding the eyelids open.[1]

[4]2. Consult a physician as a precaution.[1][4]

Inhalation

1. Move the person to fresh air.[2]2. If breathing

is difficult or stops, provide artificial respiration.

[2]3. Consult a physician.[1][2]

Ingestion

1. DO NOT induce vomiting.[1][4]2. Rinse the

mouth thoroughly with water.[1][2]3. Never give

anything by mouth to an unconscious person.[1]

[2]4. Consult a physician immediately.[1][2]

Small Spill

1. Ensure adequate ventilation and wear

appropriate PPE.2. Absorb the spill with an inert,

non-combustible material such as dry sand,

earth, or vermiculite.[7]3. Collect the absorbed

material and place it into a suitable, closed

container for disposal.[1][2]

Large Spill

1. Evacuate the area and eliminate all ignition

sources.[4]2. Prevent the spill from entering

drains or waterways.[1][4][7]3. Dike the spilled

material if possible.[7]4. Contain and collect the

spillage using non-sparking tools and place it in

a designated container for disposal.[4]

Disposal Plan
All waste materials must be disposed of in accordance with local, regional, and national

regulations.[3] Do not allow the product to enter drains or the environment.[3][7]
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Waste Ethyl Caprate: Collect surplus and non-recyclable solutions in a suitable, labeled,

and closed container. Offer the waste to a licensed disposal company.[4]

Contaminated Materials: Absorbent materials, contaminated gloves, and other disposable

PPE should be placed in a sealed container and disposed of as hazardous waste.[2]

Empty Containers: Handle uncleaned containers as you would the product itself. Do not

reuse empty containers.

Workflow for Handling Ethyl Caprate
The following diagram illustrates the logical workflow for the safe handling and disposal of

Ethyl caprate, including key decision points and safety protocols.
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Preparation & Handling

Use & Post-Handling

Waste & Disposal

Emergency Procedures

Receive Chemical

Inspect & Store in Cool, Dry, Ventilated Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Well-Ventilated Area / Fume Hood

Perform Experiment

Emergency Occurs?
(Spill or Exposure)Clean Work Area & Wash Hands

Segregate Waste
(Liquid vs. Contaminated Solids)

Dispose of Waste via Licensed Contractor
in Accordance with Regulations

End of Process

Spill Response:
Contain, Absorb, Collect for Disposal

Spill

Exposure Response:
Follow First-Aid Measures, Seek Medical Attention

Exposure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl caprate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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